1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine

• Molecular Formula: C10H19N3
• Molecular Weight: 181.28 g/mol
• SMILES: CCCCCNC1=CC(=NN1C)C
• InChI: InChI=1S/C10H19N3/c1-4-5-6-7-11-10-8-9(2)12-13(10)3/h8,11H,4-7H2,1-3H3
• InChIKey: KICCDDHPXUUCAD-UHFFFAOYSA-N

Securing N-alkylpyrazole scaffolds with defined lipophilicity for CNS or agrochemical programs presents synthetic bottlenecks. 1,3-Dimethyl-N-pentyl-1H-pyrazol-5-amine (CAS 1856074-32-2) overcomes this as a pre-functionalized building block featuring a critical N-pentyl chain that elevates logP by 2.5-3.5 units over the parent amine. - Enables direct SAR exploration without challenging N-alkylation steps; solid-phase compatible scaffold. - Supplied as hydrochloride salt (C10H20ClN3, MW 217.74); suitable for parallel library synthesis. - Balances membrane permeability and molecular weight for lead optimization in neurology and SDHI fungicide programs.

1,3-Dimethyl-N-pentyl-1H-pyrazol-5-amine: Chemical Properties & Structure

1,3-Dimethyl-N-pentyl-1H-pyrazol-5-amine (CAS: 1856074-32-2) is a 5-amino-N-substituted pyrazole derivative characterized by a 1,3-dimethyl substitution pattern on the pyrazole core and an N-pentyl chain on the exocyclic amine nitrogen . The molecular formula is reported as C10H20ClN3 with a molecular weight of 217.74 g/mol, indicating the compound is supplied as a hydrochloride salt . Pyrazol-5-amines represent an important class of heterocyclic compounds with established utility as building blocks in medicinal chemistry and agrochemical synthesis [1]. The N-alkyl substitution distinguishes this compound from the more common primary amine parent (5-amino-1,3-dimethylpyrazole, CAS: 3524-32-1), imparting increased lipophilicity that influences solubility, membrane permeability, and molecular recognition properties [2].

A

Building Block Type

5-N-alkylamino pyrazole with defined N-pentyl chain

B

Synthetic Route Access

Recent metal-free direct N-alkylation pathway reported

C

Method Compatibility

Compatible with solid-phase synthesis for library generation

• [1] Design and Biological Evaluation of 3-Aryl-4-alkylpyrazol-5-amines Based on the Target Fishing. Current Computer-Aided Drug Design. 2020;16(5):564-570. View Source
• [2] Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. ACS Omega. 2021;6(26):16913-16920. View Source

1,3-Dimethyl-N-pentyl-1H-pyrazol-5-amine: Key Differentiators

Generic substitution of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine with the unsubstituted parent 5-amino-1,3-dimethylpyrazole or alternative N-alkyl variants fails due to fundamental differences in physicochemical properties and synthetic accessibility. The N-pentyl chain introduces a specific lipophilic character (calculated AlogP of approximately 6.94 for related pyrazole derivatives ) that is absent in the parent primary amine, which exhibits markedly different solubility profiles and hydrogen-bonding capacity . Furthermore, direct preparation of N-alkyl pyrazoles from primary amines remains synthetically challenging, with only recent advances enabling efficient access to this substitution pattern without inorganic reagents [1]. The specific N-pentyl chain length represents a deliberate design choice balancing lipophilicity against molecular weight, and substitution with shorter or longer alkyl chains would alter partition coefficients, metabolic stability, and target engagement profiles in downstream applications [2].

Chain Length

N-pentyl provides specific lipophilicity balance

Shorter/longer chains shift partition and permeability profiles

N-methyl, N-butyl or N-hexyl analogs may alter target engagement

Lipophilicity change may affect cellular permeability assays

Amine Type

Secondary N-alkyl amine (mono-substituted)

Retains single H-bond donor character

Primary amine parent (5-amino-1,3-dimethylpyrazole) has different H-bonding capacity

May not reproduce recognition or solubility in same workflow

Synthetic Route

Accessible via direct amine condensation

Metal-free, mild conditions; reported method

Pd-catalyzed routes may require ligand optimization and show aryl vs alkyl bias

Generic substitution may demand different synthetic investment

• [1] Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. ACS Omega. 2021;6(26):16913-16920. View Source
• [2] Solid-Phase Synthesis of 5-Substituted Amino Pyrazoles. Journal of Combinatorial Chemistry. 2005;7(3):436-448. View Source

1,3-Dimethyl-N-pentyl-1H-pyrazol-5-amine: Quantitative Evidence vs Analogs

Lipophilicity: N-Pentyl vs Parent Amine

The N-pentyl substitution in 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine substantially increases lipophilicity compared to the parent 5-amino-1,3-dimethylpyrazole. While specific logP data for the target compound is not reported in primary literature, class-level analysis of N-alkyl pyrazol-5-amines indicates that the pentyl chain contributes approximately 2.5-3.0 logP units relative to the primary amine [1]. Related pyrazole derivatives with N-alkyl substitutions show AlogP values of approximately 6.94, representing a significant increase over the parent scaffold .

Lipophilicity shift

Class-level inference

Estimated logP difference: +2.5 to +3.5

Supports membrane permeability screening context

Calculated from N-alkyl pyrazole class data; direct logP not reported

Evidence Dimension	Lipophilicity (estimated logP difference)
Target Compound Data	Estimated logP: 3.5-4.5 (calculated based on N-alkyl contribution)
Comparator Or Baseline	5-Amino-1,3-dimethylpyrazole (CAS: 3524-32-1): Estimated logP: 0.5-1.0
Quantified Difference	Approximately +2.5 to +3.5 logP units
Conditions	Calculated based on class-level structure-activity relationship analysis of N-alkyl pyrazole derivatives

Why This Matters

Increased lipophilicity directly impacts membrane permeability and oral bioavailability, making the N-pentyl derivative a distinct chemical tool for medicinal chemistry programs targeting intracellular or CNS applications.

• [1] Design and Biological Evaluation of 3-Aryl-4-alkylpyrazol-5-amines Based on the Target Fishing. Current Computer-Aided Drug Design. 2020;16(5):564-570. View Source

Synthetic Accessibility via Direct N-Alkylation

Direct preparation of N-alkyl pyrazoles from primary amines represents a synthetic challenge that has only recently been addressed with efficient methodology. A 2021 ACS Omega publication reports an original method for preparing N-alkyl pyrazoles directly from primary aliphatic amines as limiting reagents, requiring no inorganic reagents and proceeding under mild conditions with short reaction times [1]. This contrasts with earlier Pd-catalyzed Buchwald-Hartwig amination approaches for synthesizing 5-N-aryl-1,3-disubstituted 1H-pyrazol-5-amines, which required XPhos ligand and KOH base and were optimized primarily for aryl rather than alkyl amines [2].

Synthetic route

Method context

Metal-free direct N-alkylation from primary amine

Supports synthetic route selection

Reported 2021 ACS Omega; avoids transition metals

Evidence Dimension	Synthetic methodology efficiency
Target Compound Data	Direct preparation from primary pentylamine using diketone condensation (method reported in 2021)
Comparator Or Baseline	Pd-catalyzed C-N bond formation requiring XPhos ligand, KOH base, extended reaction times
Quantified Difference	Methodological advancement: elimination of transition metal catalysts and inorganic reagents
Conditions	Comparative analysis of synthetic routes to N-substituted pyrazol-5-amines

Why This Matters

The availability of an efficient, metal-free synthetic route to N-alkyl pyrazol-5-amines differentiates this compound class from N-aryl analogs, potentially reducing procurement costs and simplifying scale-up for research applications.

• [1] Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. ACS Omega. 2021;6(26):16913-16920. View Source
• [2] One-pot synthesis of 5-(substituted-amino)pyrazoles via Pd-catalyzed C-N bond formation. Tetrahedron Letters. 2004;45(22):4303-4306. View Source

Solid-Phase Synthesis Compatibility

The 5-N-alkylamino pyrazole scaffold, which includes 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine, is accessible via solid-phase synthesis using resin-immobilized β-ketoamides. This methodology enables the generation of diverse N-alkyl and N-aryl substituted pyrazole libraries under mild conditions, with reported yields for 5-N-alkylamino pyrazoles ranging from 65-85% after cleavage [1]. This solid-phase compatibility distinguishes N-alkyl pyrazol-5-amines from many heterocyclic building blocks that are incompatible with solid-phase protocols due to harsh cleavage conditions or side reactions.

Solid-phase yield

Reported

Cleavage yields 65–85% (class-level)

Combinatorial library synthesis workflows

From resin-immobilized β-ketoamides; mild cleavage

Evidence Dimension	Solid-phase synthetic compatibility and yield
Target Compound Data	Accessible via solid-phase synthesis from resin-immobilized β-ketoamides
Comparator Or Baseline	Alternative heterocyclic amines requiring solution-phase synthesis exclusively
Quantified Difference	Enables combinatorial library synthesis; reported cleavage yields 65-85%
Conditions	Resin-immobilized β-ketoamides as starting materials; mild cleavage conditions

Why This Matters

Solid-phase synthetic compatibility enables rapid generation of analog libraries for structure-activity relationship studies, positioning 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine as a scaffold with demonstrated utility in combinatorial medicinal chemistry workflows.

• [1] Solid-Phase Synthesis of 5-Substituted Amino Pyrazoles. Journal of Combinatorial Chemistry. 2005;7(3):436-448. View Source

1,3-Dimethyl-N-pentyl-1H-pyrazol-5-amine: Key Applications

Lead Optimization for CNS & Intracellular Targets

The enhanced lipophilicity conferred by the N-pentyl substitution makes 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine particularly suitable for medicinal chemistry programs targeting central nervous system (CNS) receptors or intracellular enzymes where membrane permeability is rate-limiting [1]. The estimated logP increase of 2.5-3.5 units relative to the parent primary amine aligns with optimal CNS drug-like properties, positioning this compound as a privileged scaffold for lead optimization campaigns in neurology and psychiatry indications [2].

Solid-Phase Library Synthesis

The demonstrated compatibility of 5-N-alkylamino pyrazoles with solid-phase synthetic methodology enables efficient generation of diverse compound libraries for high-throughput screening [1]. Research groups engaged in combinatorial chemistry and parallel synthesis should prioritize this scaffold for library construction, as the mild cleavage conditions and satisfactory yields (65-85%) facilitate rapid analog generation without the purification bottlenecks associated with solution-phase synthesis [1].

Agrochemical Intermediates: Fungicide & Herbicide Precursors

Pyrazol-5-amine derivatives are established key intermediates in the synthesis of agrochemicals, including succinate dehydrogenase inhibitor (SDHI) fungicides and herbicides [1]. The N-pentyl substitution in 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine provides a distinct lipophilic handle that may enhance plant cuticle penetration and systemic mobility compared to more polar pyrazole derivatives [2]. Recent patent activity describing 5-aminopyrazole derivatives with fungicidal and pesticidal activity supports the industrial relevance of this scaffold class [3].

Coordination Chemistry: N-Scorpionate Ligand Precursors

N-alkylaminopyrazole derivatives serve as precursors to polypyrazolylmethylamine ligands (N-scorpionate ligands) with applications in coordination chemistry and homogeneous catalysis [1]. The specific N-pentyl chain length in 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine provides a defined steric and electronic profile that, upon further functionalization, can be exploited to tune metal complex geometry and catalytic activity in transformations requiring precise ligand control [2].

Application

Selection Property

Validation Focus

Intracellular / CNS target lead optimization

N-alkyl chain lipophilicity profile

Membrane permeability assay context

Combinatorial library synthesis

Solid-phase synthesis compatibility

Cleavage yield and purity verification

Agrochemical intermediate development

Lipophilic handle for formulation research

Plant cuticle penetration assay (research)

N-scorpionate ligand precursor

Defined N-alkyl steric/electronic profile

Metal complex geometry characterization

• [1] Solid-Phase Synthesis of 5-Substituted Amino Pyrazoles. Journal of Combinatorial Chemistry. 2005;7(3):436-448. View Source
• [2] Discovery of Pyrazole-5-yl-amide Derivatives Containing Cinnamamide Structural Fragments as Potential Succinate Dehydrogenase Inhibitors. Journal of Agricultural and Food Chemistry. 2023;71(44):16542-16554. View Source
• [3] 5-Aminopyrazole derivatives and their use for the control of pests. Patent WO2001005782A1. View Source